Cas no 1804932-92-0 (Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate
• CAS No: 1804932-92-0
• MF: C₁₃H₁₀F₅NO₃S
• MW: 355.280419826508
• CID: 4944813
• Update Time: 2025-05-24

Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H10F5NO3S/c1-2-21-11(20)5-7-4-10(23-13(16,17)18)9(22-12(14)15)3-8(7)6-19/h3-4,12H,2,5H2,1H3
• InChI Key： DZUMWPQJGYZKFL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C=C(C#N)C(=C1)CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1804932-92-0)

The chemical compound Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1804932-92-0) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its complex structure, featuring a cyano group, difluoromethoxy moiety, and trifluoromethylthio substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate has surged, driven by their unique physicochemical properties. Fluorine incorporation often enhances metabolic stability, lipophilicity, and bioavailability—key factors in drug discovery. This compound’s trifluoromethylthio group is particularly noteworthy, as it is a privileged pharmacophore in medicinal chemistry, frequently appearing in FDA-approved drugs. Its presence in this molecule aligns with current trends in fluorine chemistry and rational drug design.

The synthesis of CAS No. 1804932-92-0 involves multi-step organic transformations, including nucleophilic substitution and esterification reactions. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for this compound, minimizing hazardous byproducts and energy consumption. This aligns with broader industry shifts toward environmentally friendly synthesis.

From an application perspective, Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate is primarily investigated for its role in pesticide development and pharmaceutical intermediates. Its structural motifs are recurrent in agrochemicals targeting resistant pests, addressing global concerns about food security and sustainable agriculture. In pharmaceuticals, the compound’s scaffold is being studied for potential kinase inhibition and anti-inflammatory activity, topics frequently searched in academic and industrial databases.

Market analysts highlight the compound’s relevance in patent literature and R&D pipelines, with several patents citing derivatives of this structure. Its commercial availability through specialty chemical suppliers underscores its importance in high-value chemical manufacturing. For researchers, understanding its structure-activity relationships (SAR) is critical, as minor modifications can significantly alter biological efficacy—a hot topic in computational chemistry and molecular modeling forums.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1804932-92-0) represents a convergence of cutting-edge chemical innovation and practical applications. Its versatility in drug and agrochemical design, coupled with ongoing advancements in synthetic methodology, positions it as a compound of enduring interest. As the scientific community continues to explore fluorine-based compounds and multifunctional intermediates, this molecule will likely remain a focal point in both academic and industrial research.